N~2~-(2,4-dibromophenyl)-4'-methyl-4,5'-bi-1,3-thiazole-2,2'-diamine

• IUPAC Name: 5-[2-(2,4-dibromoanilino)-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H10Br2N4S2/c1-6-11(21-12(16)17-6)10-5-20-13(19-10)18-9-3-2-7(14)4-8(9)15/h2-5H,1H3,(H2,16,17)(H,18,19)
• InChI Key: LBBHSCPCROUSTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CSC(=N2)NC3=C(C=C(C=C3)Br)Br
• Molecular Formula: C13H10Br2N4S2
• Molecular Weight: 446.2 g/mol

Description

This compound is a derivative of 1,3-thiazole, which is a heterocyclic compound containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one sulfur atom. The presence of the dibromophenyl and methyl groups suggest that this compound may have unique properties compared to the parent 1,3-thiazole.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the 1,3-thiazole ring, with the dibromophenyl and methyl groups attached. The presence of the bromine atoms would likely make this compound relatively heavy and potentially quite reactive.

Chemical Reactions Analysis

As a derivative of 1,3-thiazole, this compound could potentially participate in a variety of chemical reactions. The bromine atoms on the phenyl ring could be reactive sites for further substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. The presence of the bromine atoms and the 1,3-thiazole ring could impact properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action for this compound. If this compound has biological activity, it could interact with biological macromolecules (like proteins or DNA) in a manner dependent on its specific structure and properties.

Future Directions

The study of 1,3-thiazole derivatives is an active area of research, with potential applications in medicinal chemistry and materials science. This specific compound could be of interest for future studies, depending on its specific properties and activities.